Cas no 2138061-97-7 (1-ethyl 4-methyl 2-hydroxy-2-(1-methyl-1H-imidazol-2-yl)-3-methylidenebutanedioate)

• Product Name: 1-ethyl 4-methyl 2-hydroxy-2-(1-methyl-1H-imidazol-2-yl)-3-methylidenebutanedioate
• CAS No: 2138061-97-7
• MF: C₁₂H₁₆N₂O₅
• MW: 268.265843391418
• CID: 5840920
• PubChem ID: 165501617
• Update Time: 2025-06-08

1-ethyl 4-methyl 2-hydroxy-2-(1-methyl-1H-imidazol-2-yl)-3-methylidenebutanedioate Chemical and Physical Properties

Names and Identifiers

• EN300-716199
• 1-ethyl 4-methyl 2-hydroxy-2-(1-methyl-1H-imidazol-2-yl)-3-methylidenebutanedioate
• 2138061-97-7

• Inchi： 1S/C12H16N2O5/c1-5-19-11(16)12(17,8(2)9(15)18-4)10-13-6-7-14(10)3/h6-7,17H,2,5H2,1,3-4H3
• InChI Key： XWLRRRMGQMYIGW-UHFFFAOYSA-N
• SMILES： OC(C(=O)OCC)(C(=C)C(=O)OC)C1=NC=CN1C

Computed Properties

• Exact Mass: 268.10592162g/mol
• Monoisotopic Mass: 268.10592162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 90.6Ų

Additional information on 1-ethyl 4-methyl 2-hydroxy-2-(1-methyl-1H-imidazol-2-yl)-3-methylidenebutanedioate

Introduction to 1-ethyl 4-methyl 2-hydroxy-2-(1-methyl-1H-imidazol-2-yl)-3-methylidenebutanedioate (CAS No. 2138061-97-7) and Its Emerging Applications in Chemical Biology

The compound 1-ethyl 4-methyl 2-hydroxy-2-(1-methyl-1H-imidazol-2-yl)-3-methylidenebutanedioate, identified by its CAS number 2138061-97-7, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This compound, featuring a complex structure that includes multiple functional groups, has garnered attention due to its unique chemical properties and its promising applications in drug discovery and molecular recognition.

At the core of this compound's appeal lies its intricate molecular framework, which integrates several key structural motifs. The presence of a methylenebisphosphonate moiety and an imidazole ring introduces both rigidity and hydrogen bonding capabilities, making it an attractive scaffold for designing molecules with specific binding interactions. The ethyl and methyl substituents further modulate the electronic and steric environment, enabling fine-tuning of its biochemical activity.

Recent advancements in computational chemistry have allowed researchers to predict the binding affinities and interactions of this compound with various biological targets. Studies suggest that the hydroxy group and the methylenebisphosphonate moiety play critical roles in mediating interactions with proteins and nucleic acids. These insights have paved the way for exploring its potential as a lead compound in the development of novel therapeutic agents.

In the context of drug discovery, the ability to modulate protein-protein interactions is of paramount importance. The imidazole ring in this compound serves as a versatile handle for designing molecules that can interfere with disease-causing pathways by targeting specific protein-protein interfaces. This has opened up avenues for developing small molecule inhibitors with high specificity and low toxicity.

One particularly intriguing aspect of this compound is its potential application in the field of metal chelation. The methylenebisphosphonate group is known to exhibit strong affinity for metal ions, which has implications for both therapeutic and diagnostic applications. For instance, it could be leveraged to develop metal-based imaging agents or to target metal ion-dependent enzymes involved in various metabolic pathways.

Furthermore, the structural features of this compound make it a promising candidate for use in materials science applications. The combination of hydrophilic and hydrophobic regions within its structure allows it to self-assemble into ordered supramolecular structures, which could be exploited for creating novel materials with tailored properties.

The synthesis of this compound presents an interesting challenge due to its complex architecture. However, recent improvements in synthetic methodologies have made it more accessible than ever before. Advances in catalytic processes have enabled the efficient construction of key intermediates, while modern purification techniques ensure high yields and purity levels necessary for biological testing.

From a biological perspective, preliminary studies have highlighted the potential of this compound as an anti-inflammatory agent. The ability to modulate inflammatory pathways without significant side effects would be a major breakthrough, given the growing burden of chronic inflammatory diseases worldwide. Additionally, its interaction with enzymes involved in DNA repair mechanisms suggests that it might have applications in cancer therapy.

The development of new methodologies for studying molecular interactions has been instrumental in understanding the behavior of this compound at a mechanistic level. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, X-ray crystallography, and computational modeling have provided invaluable insights into how it interacts with biological targets at the atomic level.

The future prospects for this compound are vast, with ongoing research aimed at expanding its therapeutic applications. By leveraging cutting-edge technologies such as high-throughput screening and artificial intelligence-driven drug design platforms, scientists are poised to uncover new uses for this versatile molecule.

In conclusion,1-ethyl 4-methyl 2-hydroxy-2-(1-methyl-1H-imidazol-2-yl)-3-methylidenebutanedioate (CAS No. 2138061-97-7) stands out as a remarkable example of how structural complexity can translate into functional diversity. Its unique combination of chemical features makes it an invaluable tool for researchers across multiple disciplines, from drug discovery to materials science. As our understanding of its properties continues to grow, so too will its potential to address some of the most pressing challenges in modern medicine.